2,5-dimethoxy-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C18H24N2O5S2/c1-23-14-5-6-16(24-2)18(12-14)27(21,22)19-13-15(17-4-3-11-26-17)20-7-9-25-10-8-20/h3-6,11-12,15,19H,7-10,13H2,1-2H3
• InChI Key: CTMFOXRYUQITBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CC=CS2)N3CCOCC3
• Molecular Formula: C18H24N2O5S2
• Molecular Weight: 412.5 g/mol

Description

This compound is a sulfonamide derivative with additional functional groups including dimethoxy and morpholino moieties attached to a benzene ring, and a thiophene ring attached via an ethyl linker. Sulfonamides are a significant class of compounds in medicinal chemistry, known for their antibacterial properties. The presence of the morpholino group could potentially enhance the solubility of the compound in biological environments.

Scientific Research Applications

Antimicrobial and Antituberculosis Activities

Research has shown that benzenesulfonamide derivatives can have significant antimicrobial and antituberculosis effects. A study by Ghorab et al. (2017) highlighted the synthesis of novel thiourea derivatives bearing the benzenesulfonamide moiety, showing promising activity against Mycobacterium tuberculosis. The study emphasized the importance of structural modifications for enhancing antimycobacterial efficacy (Ghorab, El-Gaby, Soliman, Alsaid, Abdel-Aziz, & Elaasser, 2017).

Antioxidant and Enzyme Inhibitory Properties

Compounds incorporating the benzenesulfonamide motif have been investigated for their antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. Such enzymes are associated with diseases like Alzheimer's and Parkinson's. A study by Lolak et al. (2020) on sulfonamides with 1,3,5-triazine structural motifs demonstrated moderate antioxidant activity and significant enzyme inhibitory potential (Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020).

Anticancer Activity

The design and synthesis of benzenesulfonamide derivatives have also been directed toward anticancer applications. Kumar et al. (2021) developed a compound that showed significant anti-breast cancer activity, suggesting the potential of benzenesulfonamide derivatives in cancer therapy (Kumar, Kumar, Barnwal, & Singh, 2021).